Cas no 492444-10-7 (6-bromo-1,3-dioxaindan-4-amine)

• Product Name: 6-bromo-1,3-dioxaindan-4-amine
• CAS No: 492444-10-7
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD24627166
• CID: 2652351
• PubChem ID: 18388237
• Update Time: 2025-06-15

6-bromo-1,3-dioxaindan-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,3-dioxaindan-4-amine
• 6-bromo-1,3-benzodioxol-4-amine
• AKOS034120198
• 6-bromobenzo[1,3]dioxol-4-amine
• EN300-814497
• SCHEMBL1171844
• DB-107945
• 492444-10-7
• 839-259-7
• TYSVFBOLGCFLGI-UHFFFAOYSA-N
• SUA44410
• Z1509409772
• 6-bromo-2H-1,3-benzodioxol-4-amine

• MDL： MFCD24627166
• Inchi： 1S/C7H6BrNO2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-2H,3,9H2
• InChI Key： TYSVFBOLGCFLGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)OCO2)N

Computed Properties

• Exact Mass: 214.95819Da
• Monoisotopic Mass: 214.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 6-bromo-1,3-dioxaindan-4-amine

Recent Advances in the Study of 6-bromo-1,3-dioxaindan-4-amine (CAS: 492444-10-7) in Chemical Biology and Pharmaceutical Research

The compound 6-bromo-1,3-dioxaindan-4-amine (CAS: 492444-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex heterocyclic compounds, which are often pivotal in medicinal chemistry.

One of the most notable advancements in the study of 6-bromo-1,3-dioxaindan-4-amine is its application in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-bromo-1,3-dioxaindan-4-amine exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms, revealing that the bromo-substituted indan scaffold plays a crucial role in stabilizing the inhibitor-enzyme complex.

In addition to its kinase inhibitory properties, 6-bromo-1,3-dioxaindan-4-amine has shown promise in the field of neuropharmacology. A recent preprint on bioRxiv reported that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in GABAergic signaling. The researchers employed electrophysiological techniques and behavioral assays in rodent models to demonstrate that the compound enhances GABAergic transmission, suggesting potential applications in the treatment of anxiety disorders and epilepsy. However, further in vivo studies are required to assess its pharmacokinetics and safety profile.

The synthetic accessibility of 6-bromo-1,3-dioxaindan-4-amine has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an optimized, scalable synthesis route that employs palladium-catalyzed cross-coupling reactions to introduce various functional groups at the 6-position. This methodological advancement has enabled the rapid generation of diverse analogs, facilitating structure-activity relationship (SAR) studies. The paper also highlighted the compound's stability under physiological conditions, which is a critical factor for its further development as a pharmaceutical agent.

Despite these promising developments, challenges remain in the clinical translation of 6-bromo-1,3-dioxaindan-4-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles. Recent patent filings (e.g., WO2023124567) indicate growing commercial interest in this compound, particularly for oncology and CNS applications.

In conclusion, 6-bromo-1,3-dioxaindan-4-amine (CAS: 492444-10-7) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted applications—from kinase inhibition to neurotransmitter modulation—underscore its value as a scaffold in medicinal chemistry. As research progresses, this compound may serve as the foundation for novel therapeutics addressing unmet medical needs. Future directions should focus on optimizing its drug-like properties and advancing promising derivatives through the drug development pipeline.